Cas no 775304-06-8 (3-(5-tert-Butyl-1,2,4-oxadiazol-3-yl)benzoic acid)
775304-06-8 structure
Product Name:3-(5-tert-Butyl-1,2,4-oxadiazol-3-yl)benzoic acid
CAS No:775304-06-8
MF:C13H14N2O3
MW:246.261863231659
MDL:MFCD12027002
CID:3047113
PubChem ID:11299581
Update Time:2025-04-21
3-(5-tert-Butyl-1,2,4-oxadiazol-3-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(5-tert-Butyl-1,2,4-oxadiazol-3-yl)benzoic acid
- ALBB-005679
- LS-02120
- CS-0331078
- 3-(5-(tert-Butyl)-1,2,4-oxadiazol-3-yl)benzoicacid
- 3-(5-(tert-Butyl)-1,2,4-oxadiazol-3-yl)benzoic acid
- MFCD12027002
- STK503543
- AKOS005171506
- 775304-06-8
- SCHEMBL60207
- H23929
-
- MDL: MFCD12027002
- Inchi: 1S/C13H14N2O3/c1-13(2,3)12-14-10(15-18-12)8-5-4-6-9(7-8)11(16)17/h4-7H,1-3H3,(H,16,17)
- InChI Key: ZYGDISPYCSVBNE-UHFFFAOYSA-N
- SMILES: O1C(C(C)(C)C)=NC(C2C=CC=C(C(=O)O)C=2)=N1
Computed Properties
- Exact Mass: 246.10044231g/mol
- Monoisotopic Mass: 246.10044231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 76.2Ų
3-(5-tert-Butyl-1,2,4-oxadiazol-3-yl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 036856-500mg |
3-(5-tert-Butyl-1,2,4-oxadiazol-3-yl)benzoic acid |
775304-06-8 | 500mg |
2746CNY | 2021-05-07 | ||
| Matrix Scientific | 036856-500mg |
3-(5-tert-Butyl-1,2,4-oxadiazol-3-yl)benzoic acid |
775304-06-8 | 500mg |
$169.00 | 2023-09-11 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 036856-500mg |
3-(5-tert-Butyl-1,2,4-oxadiazol-3-yl)benzoic acid |
775304-06-8 | 500mg |
2746.0CNY | 2021-07-05 | ||
| Chemenu | CM525277-1g |
3-(5-(tert-Butyl)-1,2,4-oxadiazol-3-yl)benzoic acid |
775304-06-8 | 97% | 1g |
$320 | 2023-02-17 | |
| TRC | B872498-5mg |
3-(5-tert-Butyl-1,2,4-oxadiazol-3-yl)benzoic Acid |
775304-06-8 | 5mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B872498-10mg |
3-(5-tert-Butyl-1,2,4-oxadiazol-3-yl)benzoic Acid |
775304-06-8 | 10mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B872498-50mg |
3-(5-tert-Butyl-1,2,4-oxadiazol-3-yl)benzoic Acid |
775304-06-8 | 50mg |
$ 160.00 | 2022-06-06 | ||
| A2B Chem LLC | AI95816-500mg |
3-(5-tert-Butyl-1,2,4-oxadiazol-3-yl)benzoic acid |
775304-06-8 | >95% | 500mg |
$523.00 | 2024-04-19 | |
| A2B Chem LLC | AI95816-1g |
3-(5-tert-Butyl-1,2,4-oxadiazol-3-yl)benzoic acid |
775304-06-8 | >95% | 1g |
$578.00 | 2024-04-19 | |
| A2B Chem LLC | AI95816-5g |
3-(5-tert-Butyl-1,2,4-oxadiazol-3-yl)benzoic acid |
775304-06-8 | >95% | 5g |
$1134.00 | 2024-04-19 |
3-(5-tert-Butyl-1,2,4-oxadiazol-3-yl)benzoic acid Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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